82-12-2

Rufigallol

Usually In Stock

• CAS RN:
• 82-12-2

• Formula:
• C14H8O8

• InChI:
• InChI=1S/C14H8O8/c15-5-1-3-7(13(21)11(5)19)10(18)4-2-6(16)12(20)14(22)8(4)9(3)17/h1-2,15-16,19-22H

• InChIKey:
• NEIMTOOWBACOHT-UHFFFAOYSA-N

• Rufigallol has synergistic antimalarial activity.

Pyr-phe-OH

In Stock

• CAS RN:
• 21282-12-2

• Formula:
• C14H16N2O4

• InChI:
• InChI=1S/C14H16N2O4/c17-12-7-6-10(15-12)13(18)16-11(14(19)20)8-9-4-2-1-3-5-9/h1-5,10-11H,6-8H2,(H,15,17)(H,16,18)(H,19,20)/t10-,11-/m0/s1

• InChIKey:
• XCEZCXFVJLMPKG-QWRGUYRKSA-N

• Pyr-phe-OH is a useful research compound. Its molecular formula is C14H16N2O4 and its molecular weight is 276.29 g/mol. The purity is usually 95%.

2,4-Dihydroxy-3-nitropyridine

In Stock

• CAS RN:
• 89282-12-2

• Formula:
• C5H4N2O4

• InChI:
• InChI=1S/C5H4N2O4/c8-3-1-2-6-5(9)4(3)7(10)11/h1-2H,(H2,6,8,9)

• InChIKey:
• BKYGVGWYPFVKTK-UHFFFAOYSA-N

• 2,4-Dihydroxy-3-nitropyridine is a useful research compound. Its molecular formula is C5H4N2O4 and its molecular weight is 156.1 g/mol. The purity is usually 95%.

Rubidium-85

Usually In Stock

• CAS RN:
• 13982-12-2

• Formula:
• Rb

• InChI:
• InChI=1S/Rb/i1+0

• InChIKey:
• IGLNJRXAVVLDKE-IGMARMGPSA-N

• Rubidium-85 atom is a stable isotope of rubidium with relative atomic mass 84.91179, 72.17 atom percent natural abundance and nuclear spin 5/2.

Dichloro(1,5-cyclooctadiene)ruthenium(II)

In Stock

• CAS RN:
• 50982-12-2

• Formula:
• C8H12Cl2Ru

• InChI:
• InChI=1S/C8H12.2ClH.Ru/c1-2-4-6-8-7-5-3-1;;;/h1-2,7-8H,3-6H2;2*1H;/q;;;+2/p-2

• InChIKey:
• DMRVBCXRFYZCPR-PHFPKPIQSA-L

• Dichloro(1,5-cyclooctadiene)ruthenium(II), also known as Dichloro(1,5-cyclooctadiene)ruthenium(II), is a useful research compound. Its molecular formula is C8H12Cl2Ru and its molecular weight is 280.2 g/mol. The purity is usually 95%.

N-(3-(1-((4-fluorophenyl)sulfonyl)-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide

In Stock

• CAS RN:
• 851782-12-2

• Formula:
• C23H22FN3O4S2

• InChI:
• InChI=1S/C23H22FN3O4S2/c1-16-6-8-17(9-7-16)23-15-22(18-4-3-5-20(14-18)26-32(2,28)29)25-27(23)33(30,31)21-12-10-19(24)11-13-21/h3-14,23,26H,15H2,1-2H3

• InChIKey:
• PJKRSLKJOKXIKW-UHFFFAOYSA-N

• N-(3-(1-((4-fluorophenyl)sulfonyl)-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide is a useful research compound. Its molecular formula is C23H22FN3O4S2 and its molecular weight is 487.56. The purity is usually 95%.

N-[3-(3-methylimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]cyclohexanecarboxamide

In Stock

• CAS RN:
• 893982-12-2

• Formula:
• C19H21N3OS

• InChI:
• InChI=1S/C19H21N3OS/c1-13-12-24-19-21-17(11-22(13)19)15-8-5-9-16(10-15)20-18(23)14-6-3-2-4-7-14/h5,8-12,14H,2-4,6-7H2,1H3,(H,20,23)

• InChIKey:
• MDZXIMQJKFSOAG-UHFFFAOYSA-N

• N-[3-(3-methylimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]cyclohexanecarboxamide is a useful research compound. Its molecular formula is C19H21N3OS and its molecular weight is 339.46. The purity is usually 95%.

3-(3-Bromophenyl)-3'-cyanopropiophenone

In Stock

• CAS RN:
• 898782-12-2

• Formula:
• C16H12BrNO

• InChI:
• InChI=1S/C16H12BrNO/c17-15-6-2-3-12(10-15)7-8-16(19)14-5-1-4-13(9-14)11-18/h1-6,9-10H,7-8H2

• InChIKey:
• AVSZFPRSDYJABE-UHFFFAOYSA-N

• 3-(3-Bromophenyl)-3'-cyanopropiophenone is a useful research compound. Its molecular formula is C16H12BrNO and its molecular weight is 314.18 g/mol. The purity is usually 95%.

(2S,4S)-1-(Tert-butoxycarbonyl)-4-(2-ethoxy-phenoxy)-2-pyrrolidinecarboxylic acid

In Stock

• CAS RN:
• 869682-12-2

• Formula:
• C18H25NO6

• InChI:
• InChI=1S/C18H25NO6/c1-5-23-14-8-6-7-9-15(14)24-12-10-13(16(20)21)19(11-12)17(22)25-18(2,3)4/h6-9,12-13H,5,10-11H2,1-4H3,(H,20,21)/t12-,13-/m0/s1

• InChIKey:
• ATFWKWYOSDWBTJ-STQMWFEESA-N

• (2S,4S)-1-(Tert-butoxycarbonyl)-4-(2-ethoxy-phenoxy)-2-pyrrolidinecarboxylic acid is a useful research compound. Its molecular formula is C18H25NO6 and its molecular weight is 351.4 g/mol. The purity is usually 95%.

(S)-Methyl 2-acetamidopropanoate

• CAS RN:
• 869082-12-2

• Formula:
• C6H11NO3

• InChI:
• InChI=1S/C6H11NO3/c1-4(6(9)10-3)7-5(2)8/h4H,1-3H3,(H,7,8)/t4-/m0/s1

• InChIKey:
• FQGVVDYNRHNTCK-BYPYZUCNSA-N

• (S)-Methyl 2-acetamidopropanoate, also known as (S)-Methyl 2-acetamidopropanoate, is a useful research compound. Its molecular formula is C6H11NO3 and its molecular weight is 145.16 g/mol. The purity is usually 95%.

4-(N-cyano-C-methylsulfanylcarbonimidoyl)sulfanylbenzenesulfonamide

• CAS RN:
• 152382-12-2

• Formula:
• C9H9N3O2S3

• InChI:
• InChI=1S/C9H9N3O2S3/c1-15-9(12-6-10)16-7-2-4-8(5-3-7)17(11,13)14/h2-5H,1H3,(H2,11,13,14)

• InChIKey:
• ADHGVZFHMDXNEX-UHFFFAOYSA-N

• 4-(N-cyano-C-methylsulfanylcarbonimidoyl)sulfanylbenzenesulfonamide is a useful research compound. Its molecular formula is C9H9N3O2S3 and its molecular weight is 287.4 g/mol. The purity is usually 95%.

Ashimycin B

• CAS RN:
• 123482-12-2

• Formula:
• C23H41N7O14

• InChI:
• InChI=1S/C23H41N7O14/c1-6-23(40,5-33)18(44-19-11(30(2)8(34)4-32)15(38)12(35)7(3-31)42-19)20(41-6)43-17-10(29-22(26)27)13(36)9(28-21(24)25)14(37)16(17)39/h5-7,9-20,31-32,35-40H,3-4H2,1-2H3,(H4,24,25,28)(H4,26,27,29)

• InChIKey:
• QGZXKOYUROSPLZ-UHFFFAOYSA-N

• Ashimycin B is a natural product found in Streptomyces griseus with data available.

3-(1-azepanylsulfonyl)-4-chloro-N-(1H-1,2,4-triazol-5-yl)benzamide

In Stock

• CAS RN:
• 521282-12-2

• Formula:
• C15H18ClN5O3S

• InChI:
• InChI=1S/C15H18ClN5O3S/c16-12-6-5-11(14(22)19-15-17-10-18-20-15)9-13(12)25(23,24)21-7-3-1-2-4-8-21/h5-6,9-10H,1-4,7-8H2,(H2,17,18,19,20,22)

• InChIKey:
• VHYZTYARFPXAMM-UHFFFAOYSA-N

• 3-(1-azepanylsulfonyl)-4-chloro-N-(1H-1,2,4-triazol-5-yl)benzamide is a sulfonamide.

3-[[(E)-2-(4-chlorophenyl)ethenyl]sulfonylamino]-4-fluorobenzoic acid

In Stock

• CAS RN:
• 1111482-12-2

• Formula:
• C15H11ClFNO4S

• InChI:
• InChI=1S/C15H11ClFNO4S/c16-12-4-1-10(2-5-12)7-8-23(21,22)18-14-9-11(15(19)20)3-6-13(14)17/h1-9,18H,(H,19,20)/b8-7+

• InChIKey:
• MVXMTGSFPVOYKT-UHFFFAOYSA-N

• 3-[[(E)-2-(4-chlorophenyl)ethenyl]sulfonylamino]-4-fluorobenzoic acid is a useful research compound. Its molecular formula is C15H11ClFNO4S and its molecular weight is 355.76. The purity is usually 95%.

N1-(2-(2-fluorophenyl)-2-methoxypropyl)-N2-(3-(2-oxopiperidin-1-yl)phenyl)oxalamide

In Stock

• CAS RN:
• 1797282-12-2

• Formula:
• C23H26FN3O4

• InChI:
• InChI=1S/C23H26FN3O4/c1-23(31-2,18-10-3-4-11-19(18)24)15-25-21(29)22(30)26-16-8-7-9-17(14-16)27-13-6-5-12-20(27)28/h3-4,7-11,14H,5-6,12-13,15H2,1-2H3,(H,25,29)(H,26,30)

• InChIKey:
• JRPDZXSYIURVCT-UHFFFAOYSA-N

• N1-(2-(2-fluorophenyl)-2-methoxypropyl)-N2-(3-(2-oxopiperidin-1-yl)phenyl)oxalamide is a useful research compound. Its molecular formula is C23H26FN3O4 and its molecular weight is 427.476. The purity is usually 95%.

4-Chlorophenyl 4-ethoxy-3-methylbenzene-1-sulfonate

In Stock

• CAS RN:
• 2361882-12-2

• Formula:
• C15H15ClO4S

• InChI:
• InChI=1S/C15H15ClO4S/c1-3-19-15-9-8-14(10-11(15)2)21(17,18)20-13-6-4-12(16)5-7-13/h4-10H,3H2,1-2H3

• InChIKey:
• IEDCLIPSIGUOMC-UHFFFAOYSA-N

• 4-Chlorophenyl 4-ethoxy-3-methylbenzene-1-sulfonate is a useful research compound. Its molecular formula is C15H15ClO4S and its molecular weight is 326.79. The purity is usually 95%.

2-[Methyl(2,2,2-trifluoroethyl)amino]ethan-1-ol

In Stock

• CAS RN:
• 1182782-12-2

• Formula:
• C5H10F3NO

• InChI:
• InChI=1S/C5H10F3NO/c1-9(2-3-10)4-5(6,7)8/h10H,2-4H2,1H3

• InChIKey:
• YMHYJSJSUSFLMX-UHFFFAOYSA-N

• 2-[Methyl(2,2,2-trifluoroethyl)amino]ethan-1-ol is a useful research compound. Its molecular formula is C5H10F3NO and its molecular weight is 157.13 g/mol. The purity is usually 95%.